Cas no 1402150-28-0 (N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide)

• Product Name: N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide
• CAS No: 1402150-28-0
• MF: C₈H₉Cl₂N₃OS
• MW: 266.147557973862
• CID: 2137080
• PubChem ID: 66575800
• Update Time: 2025-04-21

N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide Chemical and Physical Properties

Names and Identifiers

• N-[4,6-dichloro-2-(propylthio)-5-pyrimidinyl]Formamide
• N-(4,6-dichloro-2-(propylthio)pyrimidin-5-yl)formamide
• SCHEMBL12987660
• DA-45352
• 1402150-28-0

• Inchi： 1S/C8H9Cl2N3OS/c1-2-3-15-8-12-6(9)5(11-4-14)7(10)13-8/h4H,2-3H2,1H3,(H,11,14)
• InChI Key： VRTQPVJTJNIZGE-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(=N1)SCCC)Cl)NC=O

Computed Properties

• Exact Mass: 264.98400
• Monoisotopic Mass: 264.9843385Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 80.2Ų

Experimental Properties

• PSA: 80.18000
• LogP: 3.56270